2-(3,5-dimethoxyphenyl)-7-(4-ethoxy-3-methoxyphenyl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

• IUPAC Name: 2-(3,5-dimethoxyphenyl)-7-(4-ethoxy-3-methoxyphenyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C24H27N5O5/c1-6-34-18-8-7-14(11-19(18)33-5)21-20(22(25)30)13(2)26-24-27-23(28-29(21)24)15-9-16(31-3)12-17(10-15)32-4/h7-12,21H,6H2,1-5H3,(H2,25,30)(H,26,27,28)
• InChI Key: BPMOFOIGJPKQRF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2C(=C(NC3=NC(=NN23)C4=CC(=CC(=C4)OC)OC)C)C(=O)N)OC
• Molecular Formula: C24H27N5O5
• Molecular Weight: 465.5 g/mol

Description

2-(3,5-dimethoxyphenyl)-7-(4-ethoxy-3-methoxyphenyl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C24H27N5O5 and its molecular weight is 465.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Compounds related to 2-(3,5-dimethoxyphenyl)-7-(4-ethoxy-3-methoxyphenyl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide have been synthesized and tested for their antimicrobial and antioxidant activities. A study by Gilava et al. (2020) reports the potent synthesis of an uncommon series of triazolopyrimidines using the Biginelli protocol. These compounds were evaluated for their antimicrobial and antioxidant activities, indicating their potential as novel therapeutic agents (Gilava, Patel, Ram, & Chauhan, 2020).

Heterocyclic Compound Synthesis

The versatility of triazolopyrimidine derivatives in synthesizing diverse heterocyclic compounds is highlighted in research by Abu‐Hashem, Al-Hussain, & Zaki (2020). Their work on benzodifuranyl derivatives derived from visnaginone and khellinone as anti-inflammatory and analgesic agents underscores the synthetic utility of these compounds. The triazolopyrimidine derivatives exhibited significant COX-1/COX-2 inhibition, analgesic, and anti-inflammatory activities, positioning them as promising candidates for pharmaceutical development (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Anticancer Drug Carriers

In the field of drug delivery, research by Helaly et al. (2014) explores the development of a new slow-release polymeric material for carrying active compounds like anticancer drugs. This work demonstrates the application of a polymer derived from maize starch/cellulose acetate and polymerized with acrylic acid as a carrier for heterocyclic derivatives with anticancer effects. This approach highlights the potential of this compound derivatives in enhancing the efficacy and specificity of anticancer therapies (Helaly, Khalaf, Nashar, Hamid, & Soliman, 2014).